Cas no 23152-99-0 (1-ethynyl-4-(propan-2-yl)benzene)

1-Ethynyl-4-(propan-2-yl)benzene is a specialized aromatic compound featuring an ethynyl group and an isopropyl substituent on a benzene ring. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in cross-coupling reactions such as Sonogashira or Heck couplings. The ethynyl group serves as a versatile handle for further functionalization, while the isopropyl moiety enhances solubility in organic solvents. Its stability under mild conditions and compatibility with transition metal catalysts make it a practical intermediate for constructing complex molecular architectures, including pharmaceuticals, agrochemicals, and advanced materials. The compound’s well-defined reactivity profile ensures reproducibility in synthetic applications.
1-ethynyl-4-(propan-2-yl)benzene structure
23152-99-0 structure
Product Name:1-ethynyl-4-(propan-2-yl)benzene
CAS No:23152-99-0
MF:C11H12
MW:144.212983131409
MDL:MFCD03839988
CID:239235
PubChem ID:637501
Update Time:2025-06-13

1-ethynyl-4-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethynyl-4-(1-methylethyl)-
    • 1-Ethynyl-4-(propan-2-yl)benzene
    • 4'-ISOPROPYLPHENYL ACETYLENE
    • 1-ETHYNYL-4-(1-METHYLETHYL)-BENZENE
    • 1-ETHYNYL-4-ISOPROPYL-BENZENE
    • 4-(1-methylethyl)phenylethyne
    • 4-isopropylphenyl acetylene
    • benzene,1-ethynyl-4-(1-methylethyl)
    • Benzene,1-ethynyl-4-(1-methylethyl)-(9CI)
    • cumene,p-ethynyl
    • p-ethynylcumene
    • p-isopropylphenylacetylene
    • (4-Isopropylphenyl)acetylene
    • (p-Isopropylphenyl)acetylene
    • 1-Ethynyl-4-isopropylbenzene
    • 4'-Isopropylphenylacetylene
    • benzene, 1-ethynyl-4-(1-methylethyl)-
    • 1-ethynyl-4-propan-2-ylbenzene
    • p-isopropylphenylacetylen
    • 4-isopropylphenylacetylene
    • 4-(2-propyl)phenylacetylene
    • CODCGGILXPHCLE-UHFFFAOYSA-N
    • 4'-isopropylphenyl acetylene, AldrichCPR
    • 1-ETHYNYL,4-ISOPROPYL-BENZENE (4-ISOPROPYL-PHENYLACETYLENE)
    • 1-ethynyl-4-(1-methylethyl)benzene
    • AKOS010651606
    • InChI=1/C11H12/c1-4-10-5-7-11(8-6-10)9(2)3/h1,5-9H,2-3H
    • 23152-99-0
    • Q-102458
    • FT-0638302
    • MFCD03839988
    • FS-5012
    • F9995-1215
    • A4897
    • SY238622
    • A905830
    • CS-0076922
    • AC-6443
    • DTXSID10945832
    • EN300-234947
    • 4\\'-ISOPROPYLPHENYL ACETYLENE
    • DB-012634
    • 1-ethynyl-4-(propan-2-yl)benzene
    • MDL: MFCD03839988
    • Inchi: 1S/C11H12/c1-4-10-5-7-11(8-6-10)9(2)3/h1,5-9H,2-3H3
    • InChI Key: CODCGGILXPHCLE-UHFFFAOYSA-N
    • SMILES: C(C)(C)C1C=CC(C#C)=CC=1

Computed Properties

  • Exact Mass: 144.09400
  • Monoisotopic Mass: 144.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: No data available
  • Density: 0.91±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 193.8±19.0 ºC (760 Torr),
  • Flash Point: 60.3±15.6 ºC,
  • Refractive Index: 1.518
  • Solubility: Almost insoluble (0.012 g/l) (25 º C),
  • PSA: 0.00000
  • LogP: 2.79130
  • Vapor Pressure: 0.6±0.2 mmHg at 25°C

1-ethynyl-4-(propan-2-yl)benzene Security Information

1-ethynyl-4-(propan-2-yl)benzene Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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1-ethynyl-4-(propan-2-yl)benzene Suppliers

Amadis Chemical Company Limited
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Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:28
Price ($):580.0/166.0
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1-ethynyl-4-(propan-2-yl)benzene Related Literature

Additional information on 1-ethynyl-4-(propan-2-yl)benzene

Comprehensive Overview of 1-Ethynyl-4-(propan-2-yl)benzene (CAS No. 23152-99-0): Properties, Applications, and Industry Relevance

1-Ethynyl-4-(propan-2-yl)benzene (CAS No. 23152-99-0), also known as 4-isopropylethynylbenzene, is a specialized organic compound with a unique molecular structure combining an ethynyl group and an isopropyl-substituted benzene ring. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, material science, and fine chemical synthesis. Researchers and industry professionals frequently search for terms like "1-ethynyl-4-(propan-2-yl)benzene synthesis", "CAS 23152-99-0 uses", and "4-isopropylethynylbenzene properties", reflecting its growing importance in advanced chemistry.

The compound's molecular formula, C11H12, highlights its alkyne-aromatic hybrid nature, which contributes to its reactivity and functional utility. Its boiling point, solubility, and stability under various conditions are critical parameters for industrial applications. Recent studies emphasize its role in click chemistry and polymer cross-linking, aligning with the surge in demand for sustainable materials and green chemistry solutions. Environmental considerations, such as biodegradability and low toxicity, further enhance its appeal in eco-friendly formulations.

In the pharmaceutical sector, 1-ethynyl-4-(propan-2-yl)benzene serves as a key building block for drug discovery, particularly in cancer research and neurological therapeutics. Its ethynyl moiety enables efficient Sonogashira coupling reactions, a popular topic in organic synthesis forums. Meanwhile, material scientists leverage its rigid aromatic backbone to design high-performance polymers with enhanced thermal stability—a trending focus in electric vehicle (EV) battery components and aerospace materials.

From an SEO perspective, queries like "buy 1-ethynyl-4-(propan-2-yl)benzene" and "CAS 23152-99-0 suppliers" indicate strong commercial interest. Regulatory compliance, such as REACH certification and GMP standards, is another hot topic among buyers. Analytical techniques like GC-MS and NMR for purity verification are frequently discussed in technical literature, underscoring the need for precise quality control.

Emerging trends in nanotechnology and catalysis have further expanded the compound's potential. For instance, its integration into metal-organic frameworks (MOFs) for gas storage applications aligns with global efforts in carbon capture technologies. Additionally, its photophysical properties make it a candidate for OLEDs and sensors, addressing the booming wearable electronics market.

In summary, 1-ethynyl-4-(propan-2-yl)benzene (CAS No. 23152-99-0) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—position it as a compound of enduring relevance. As industries prioritize sustainability and efficiency, this molecule is poised to play a pivotal role in shaping future technological advancements.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:23152-99-0)1-ethynyl-4-(propan-2-yl)benzene
A4897
Purity:99%/99%
Quantity:25g/5g
Price ($):580.0/166.0
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